Cas no 62208-68-8 (Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 62208-68-8
• MF: C₁₀H₆N₂O₃
• MW: 202.16624212265
• MDL: MFCD00788168
• CID: 2092727
• PubChem ID: 12353989
• Update Time: 2025-06-09

Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1H-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• 1H-BENZO[4,5]FURO[3,2-D]PYRIMIDINE-2,4-DIONE
• AK161033
• SLFPKTKTPDVQEX-UHFFFAOYSA-N
• RB3192
• AX8294020
• CS-0085146
• MFCD00788168
• 8-oxa-3,5-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),10,12-tetraene-4,6-dione
• C10H6N2O3
• 62208-68-8
• DS-9840
• SY116499
• SCHEMBL1309845
• DB-333896
• SCHEMBL17975924
• AKOS024462544
• DTXSID501260056
• Benzofuro(3,2-d)pyrimidine-2,4(1H,3H)-dione

• MDL： MFCD00788168
• Inchi： 1S/C10H6N2O3/c13-9-8-7(11-10(14)12-9)5-3-1-2-4-6(5)15-8/h1-4H,(H2,11,12,13,14)
• InChI Key： SLFPKTKTPDVQEX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=C1C(NC(N2)=O)=O

Computed Properties

• Exact Mass: 202.03784206g/mol
• Monoisotopic Mass: 202.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3
• XLogP3: 1.2

Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

Chemical Profile of Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 62208-68-8)

Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 62208-68-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the benzofuropyrimidine class, which is characterized by a fused ring system consisting of a benzene ring, a furan ring, and a pyrimidine ring. The presence of multiple nitrogen atoms in its structure makes it a promising scaffold for the development of various bioactive molecules.

The chemical structure of Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione features two carbonyl groups at the 2 and 4 positions, which contribute to its reactivity and potential applications in synthetic chemistry. The compound’s ability to undergo various chemical transformations makes it a valuable intermediate in the synthesis of more complex molecules. These transformations include condensation reactions, nucleophilic additions, and cyclization processes, which are essential for constructing intricate pharmacophores.

Recent research has highlighted the potential of benzofuropyrimidines as scaffolds for drug discovery. Specifically, derivatives of Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione have been explored for their antimicrobial and anticancer properties. Studies have demonstrated that modifications at the nitrogen and oxygen positions of the molecule can significantly alter its biological activity. For instance, introduction of substituents such as amines or hydroxyl groups can enhance the compound’s ability to interact with biological targets.

In the context of oncology research, Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione has been investigated for its potential to inhibit kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that certain derivatives exhibit potent activity against various cancer cell lines. The mechanism of action often involves interference with critical signaling pathways that are aberrantly activated in tumor cells. This makes benzofuropyrimidines an attractive class of compounds for developing targeted therapies.

The synthesis of Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of furfural with guanidine derivatives followed by cyclization and oxidation steps. Advances in synthetic methodologies have enabled the preparation of more complex derivatives with improved yields and reduced byproduct formation.

The pharmacokinetic properties of Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione and its derivatives are also subjects of extensive research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic efficacy. In vitro and in vivo studies have provided valuable insights into their metabolic pathways and potential interactions with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and designing clinical trials.

The role of computational chemistry in studying Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinities of various derivatives to biological targets such as proteins and nucleic acids. These predictions help guide experimental design by identifying promising lead compounds before they are synthesized in the lab.

In conclusion, Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 62208-68-8) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile scaffold for developing novel bioactive molecules with potential applications in medicine. Ongoing studies continue to uncover new synthetic strategies and pharmacological properties that further enhance its value as a research tool.